![molecular formula C19H11Cl2N3O3 B3556336 N-[2-(2,4-dichlorophenyl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]acetamide](/img/structure/B3556336.png)
N-[2-(2,4-dichlorophenyl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]acetamide
Overview
Description
N-[2-(2,4-dichlorophenyl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]acetamide, commonly known as DCPPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a small molecule that belongs to the class of chromenopyrimidines and has been shown to possess a range of interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of DCPPA is not yet fully understood. However, studies have suggested that DCPPA may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, DCPPA has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DCPPA has been shown to have a range of interesting biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, DCPPA has been shown to have antioxidant properties, which could make it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease. Additionally, DCPPA has been shown to have neuroprotective effects, which could make it a potential candidate for the treatment of neurological disorders such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCPPA in lab experiments is its relatively low cost and ease of synthesis. Additionally, DCPPA has been shown to have a good safety profile, making it a potentially attractive candidate for further research. However, there are also some limitations associated with the use of DCPPA in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on DCPPA. One area of interest is the development of new cancer therapies based on DCPPA. Additionally, further research is needed to fully understand the mechanism of action of DCPPA and its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's. Finally, research is needed to improve the solubility of DCPPA in water, which could make it a more attractive candidate for use in lab experiments.
Scientific Research Applications
DCPPA has been shown to have a range of potential applications in scientific research. One of the most promising applications is in the field of cancer research. DCPPA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, DCPPA has been shown to have anti-inflammatory effects, which could make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-[2-(2,4-dichlorophenyl)-5-oxochromeno[4,3-d]pyrimidin-4-yl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11Cl2N3O3/c1-9(25)22-18-15-16(12-4-2-3-5-14(12)27-19(15)26)23-17(24-18)11-7-6-10(20)8-13(11)21/h2-8H,1H3,(H,22,23,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYSHLWWQLTDKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=NC2=C1C(=O)OC3=CC=CC=C32)C4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11Cl2N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.